BENGHE Methodological & Application

Check Availability & Pricing

GW-6604: Application Notes and Protocols for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GW-6604

Cat. No.: B1684689

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and detailed protocols for
the use of GW-6604, a potent and selective inhibitor of the Activin-like kinase 5 (ALK-5). This
document is intended to support research applications in areas such as cancer biology, fibrosis,
and regenerative medicine.

Product Information
Chemical and Physical Properties

GW-6604 is a small molecule inhibitor of ALK-5, a key component of the Transforming Growth

Factor-beta (TGF-) signaling pathway.[1] Its chemical and physical properties are summarized
in the table below.
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Property Value

Synonyms GW6604, GW-6604

CAS Number 452342-37-9

Molecular Formula C19H14Na

Molecular Weight 298.34 g/mol
2-phenyl-4-(3-(pyridin-2-yl)-1H-pyrazol-4-

IUPAC Name yl)r:)yrid}i/ne (3-(py 2 by

Appearance Off-white to light yellow solid powder

Purity >98% (as determined by HPLC)

Supplier and Purchasing Information

GW-6604 is available from various chemical suppliers. The following table provides a summary
of purchasing information from several vendors. Please note that prices and availability are
subject to change and researchers should confirm the details with the respective suppliers.

. Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities
MedKoo 25mg, 50mg, $450, $750,

. 406614 >98%
Biosciences 100mg, 1g $1,250, $4,450
10mM*1mL,
MedChemExpres Contact for
HY-12053 >98% 5mg, 10mg, o
s pricing
50mg, 100mg
) Contact for Contact for
DC Chemicals DC7980 >98% N o
guantities pricing
$157.25,
5mg, 10mg, $266.40,
AOBIOUS AOB8607 >98% 25mg, 50mg, $564.25,
100mg $962.00,
$1,665.00
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Storage and Stability

GW-6604 should be stored as a solid powder at -20°C for long-term stability (up to 2 years).
For short-term storage, it can be kept at 4°C. Stock solutions prepared in DMSO can be stored
at -80°C for up to 6 months or at -20°C for up to 1 month.[2] It is recommended to protect the
compound from light.[2]

Mechanism of Action and Biological Activity

GW-6604 is a potent and selective inhibitor of ALK-5, also known as the TGF-[3 type | receptor
(TGFBRI.[1][2][3][4] By inhibiting ALK-5, GW-6604 effectively blocks the downstream signaling
cascade initiated by TGF-3.

TGF-B/ALK-5 Signaling Pathway

The TGF-[3 signaling pathway plays a crucial role in various cellular processes, including
proliferation, differentiation, apoptosis, and extracellular matrix production. The binding of TGF-
B to its type Il receptor (TGFBRII) leads to the recruitment and phosphorylation of the type |
receptor, ALK-5. Activated ALK-5 then phosphorylates intracellular mediators Smad2 and
Smad3, which subsequently form a complex with Smad4. This complex translocates to the
nucleus and regulates the transcription of target genes.
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Preparation

Prepare assay buffer, ATP, Prepare serial dilutions
and recombinant ALK-5 of GW-6604 in DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

